Cas no 153168-59-3 (2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol)

• Product Name: 2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol
• CAS No: 153168-59-3
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• MDL: MFCD09864151
• CID: 1326739
• PubChem ID: 135516666
• Update Time: 2025-04-20

2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]-
• 2,6-Dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol
• 2,6-dimethyl-4-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)phenol
• EN300-200242
• DA-09938
• PQGCSQGDHIGLPS-UHFFFAOYSA-N
• MFCD09864151
• SCHEMBL5098195
• AC4462
• 4-(5-trifluoromethyl-1,2,4-oxadiazol-3-yl)-2,6-dimethylphenol
• SY251348
• AB93191
• AKOS015958121
• F2158-0051
• Z1983023717
• 153168-59-3
• 2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol

• MDL： MFCD09864151
• Inchi： 1S/C11H9F3N2O2/c1-5-3-7(4-6(2)8(5)17)9-15-10(18-16-9)11(12,13)14/h3-4,17H,1-2H3
• InChI Key： ITUYVBZOLSFUNQ-UHFFFAOYSA-N
• SMILES： FC(C1=NC(C2C=C(C)C(=C(C)C=2)O)=NO1)(F)F

Computed Properties

• Exact Mass: 258.06167
• Monoisotopic Mass: 258.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• PSA: 59.15